Cas no 86629-74-5 (4a-Hydroxy Ivermectin)
4a-Hydroxy Ivermectin Chemical and Physical Properties
Names and Identifiers
-
- Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2′-[2H]pyran], avermectin A1a deriv. (ZCI)
- 4a-Hydroxy Ivermectin
-
- Inchi: 1S/C48H74O15/c1-10-25(2)43-28(5)16-17-47(63-43)22-34-19-33(62-47)15-14-27(4)42(60-39-21-37(55-9)44(30(7)58-39)61-38-20-36(54-8)40(50)29(6)57-38)26(3)12-11-13-32-24-56-45-41(51)31(23-49)18-35(46(52)59-34)48(32,45)53/h11-14,18,25-26,28-30,33-45,49-51,53H,10,15-17,19-24H2,1-9H3/b12-11-,27-14-,32-13-/t25-,26-,28-,29-,30-,33+,34-,35-,36-,37-,38-,39-,40-,41+,42-,43+,44-,45+,47+,48+/m0/s1
- InChI Key: BGNKRIUWJKFMAF-WEHJGHODSA-N
- SMILES: CC[C@@]([H])([C@@]1([H])O[C@]2(O[C@@]3([H])C[C@]([H])(OC(=O)[C@@]4([H])[C@@]5(O)[C@]([H])(OCC5=C([H])C([H])=C([H])[C@@]([H])([C@]([H])(O[C@]5([H])O[C@]([H])([C@]([H])(O[C@]6([H])O[C@]([H])([C@]([H])(O)[C@@]([H])(OC)C6)C)[C@@]([H])(OC)C5)C)C(=C([H])C3)C)C)[C@]([H])(O)C(CO)=C4)C2)CC[C@]1([H])C)C |t:26,30,68|
4a-Hydroxy Ivermectin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H999740-1mg |
4a-Hydroxy Ivermectin |
86629-74-5 | 1mg |
$ 234.00 | 2023-09-07 | ||
| TRC | H999740-5mg |
4a-Hydroxy Ivermectin |
86629-74-5 | 5mg |
$ 1035.00 | 2023-09-07 | ||
| TRC | H999740-10mg |
4a-Hydroxy Ivermectin |
86629-74-5 | 10mg |
$ 1777.00 | 2023-09-07 |
4a-Hydroxy Ivermectin Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4a-Hydroxy Ivermectin
Comprehensive Overview of 4a-Hydroxy Ivermectin (CAS No. 86629-74-5): Properties, Applications, and Research Insights
4a-Hydroxy Ivermectin (CAS No. 86629-74-5) is a hydroxylated derivative of the widely studied macrocyclic lactone, Ivermectin. This compound has garnered significant attention in pharmaceutical and agricultural research due to its structural similarity to Ivermectin, a drug renowned for its antiparasitic properties. The introduction of a hydroxyl group at the 4a-position alters its physicochemical properties, potentially enhancing its bioavailability or metabolic stability. Researchers are actively exploring its applications in veterinary medicine, crop protection, and even as a candidate for novel therapeutic interventions.
In recent years, the surge in interest around 4a-Hydroxy Ivermectin aligns with broader trends in drug repurposing and sustainable agriculture. With growing concerns over parasite resistance to conventional treatments, derivatives like 4a-Hydroxy Ivermectin offer a promising avenue for innovation. Online searches frequently include queries such as "4a-Hydroxy Ivermectin vs. Ivermectin" or "hydroxylation effects on macrocyclic lactones," reflecting public curiosity about its comparative efficacy and mechanism of action.
The synthesis of 4a-Hydroxy Ivermectin typically involves selective oxidation of Ivermectin using advanced catalytic methods or enzymatic transformations. This process highlights the importance of green chemistry principles, a hot topic in modern pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity and confirming the 4a-position hydroxylation, ensuring compliance with regulatory standards for research or commercial use.
From a biochemical perspective, 4a-Hydroxy Ivermectin interacts with glutamate-gated chloride channels (GluCls) in invertebrates, similar to its parent compound. However, preliminary studies suggest its hydroxyl group may influence binding affinity or pharmacokinetics, warranting further investigation. This nuance is particularly relevant to discussions on targeted drug delivery and metabolic engineering, frequently searched topics in academic and industry circles.
Environmental considerations also play a role in the discourse around 4a-Hydroxy Ivermectin. As a derivative of a veterinary pharmaceutical, its ecological impact—including biodegradability and non-target organism effects—is under scrutiny. Researchers are leveraging computational toxicology models to predict its environmental fate, addressing public concerns about ecosystem safety and antibiotic stewardship.
In conclusion, 4a-Hydroxy Ivermectin (CAS No. 86629-74-5) represents a compelling case study in the evolution of bioactive compounds. Its exploration bridges gaps between medicinal chemistry, agricultural science, and environmental health, making it a multidisciplinary subject of enduring relevance. As scientific inquiries continue to unravel its full potential, this compound remains a watchword for innovation in life sciences.
86629-74-5 (4a-Hydroxy Ivermectin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)